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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid
CAS No.: 70021-38-4
Cat. No.: B12804390
Get Quote
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Abstract & Strategic Overview

N-Stearoyl Aspartic Acid (and its salts, e.g., Disodium Stearoyl Aspartate) represents a class of
lipoamino acids that bridge the gap between high-performance emulsification and biomimetic
skin conditioning. Unlike traditional ethoxylated emulsifiers or harsh sulfates, this molecule
leverages the natural affinity of aspartic acid (an amino acid) and stearic acid (a fatty acid) to
create liquid crystalline structures that mimic the stratum corneum'’s lipid matrix.

This guide provides a technical roadmap for utilizing N-Stearoyl Aspartic Acid to create stable,
high-viscosity O/W emulsions with a unique "powdery-soft" after-feel, specifically targeting
sensitive skin and dermo-cosmetic applications.

Physicochemical Profile & Identity

Before formulation, verification of the raw material's chemical state is critical. While often
referred to colloquially as "N-stearyl" (alkyl), the functional cosmetic ingredient is the amide
derivative (N-Stearoyl).
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Parameter Specification

Aspartic Acid (and) Stearic Acid (or) Disodium
INCI Name
Stearoyl Aspartate

] Acyl amino acid (Amide linkage between Stearic
Chemical Structure ) ) )
acid and Aspartic acid)

Appearance White to off-white crystalline powder or wax

lonic Character Anionic (at pH > 5.5)

~10-12 (Calculated, varies by neutralization

HLB Value
degree)
N Insoluble in water (acid form); Soluble in hot
Solubility
water (salt form, pH > 7)
pKa ~3.9 (a-COOH), ~9.6 (B-COOH)

. ) Forms Lamellar Liquid Crystals (LLC) in
Critical Attribute )
emulsion systems

Mechanism of Action: Biomimetic Emulsification

N-Stearoyl Aspartic Acid functions distinctively from micellar surfactants. Instead of simply
lowering surface tension, it stabilizes oil droplets by forming a multi-lamellar liquid crystal
network around the oil phase. This network acts as a "second skin," reducing Transepidermal
Water Loss (TEWL) and improving active ingredient delivery.

Interaction Pathway Diagram

The following diagram illustrates the stabilization mechanism where the lipoamino acid anchors
into the oil phase while the aspartic head groups bind water, creating a viscoelastic gel
network.
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Caption: Figure 1. Activation and stabilization pathway of N-Stearoyl Aspartic Acid, transitioning
from raw acid to a lamellar liquid crystal stabilizer.

Formulation Protocols
Protocol A: Preparation of a Lamellar O/W Emulsion
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Objective: Create a stable, high-viscosity cream using Disodium Stearoyl Aspartate formed in
situ.

Key Constraint: The acid form must be neutralized to become water-soluble and surface-active.

Phase Ingredient % wiw Function

Co-emulsifier /

A (Qil) Cetearyl Alcohol 3.00
Structure

Caprylic/Capric

.p Y ) P 10.00 Emollient
Triglyceride
Squalane 5.00 Biomimetic Lipid
N-Stearoyl Aspartic ] -~

) 1.50 Primary Emulsifier
Acid
B (Water) Deionized Water g.s. to 100 Solvent
Glycerin 5.00 Humectant
Xanthan Gum 0.20 Rheology Modifier
C (Base) L-Arginine (10% sol.) g.s.to pH 6.5 Neutralizer
D (Cool) Preservative 1.00 Antimicrobial

Step-by-Step Methodology:

e Oil Phase Preparation: Combine Phase A ingredients in a main vessel. Heat to 80°C-85°C.
Ensure N-Stearoyl Aspartic Acid is fully melted and dispersed (it will look clear to slightly
hazy).

o Water Phase Preparation: Disperse Xanthan Gum in Glycerin, then add to water (Phase B).
Heat to 80°C-85°C.

» Emulsification (The Critical Step):

o Slowly add Phase B to Phase A (or A to B depending on equipment) while homogenizing
at 3000-5000 rpm.
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o Note: The emulsion will initially be thin and potentially unstable because the emulsifier is
still in its acid form.

o Neutralization (In-Situ Activation):
o While stirring, slowly add Phase C (Arginine solution).

o Monitor pH.[1][2] As the pH rises above 6.0, the N-Stearoyl Aspartic Acid converts to its
salt form.

o Observation: The viscosity will increase dramatically, and the emulsion will turn glossy and
white as liquid crystals form.

e Cooling: Switch to paddle mixing (low shear) and cool to 40°C.

e Finishing: Add Phase D. Adjust final pH to 6.0-7.0 if necessary.

Protocol B: Stability & Stress Testing

Because amino acid surfactants can be sensitive to electrolyte shock and extreme pH, rigorous
testing is required.

e Centrifugation: 3,000 rpm for 30 minutes. (Pass = No phase separation).
o Thermal Stress: 4 weeks at 45°C and 50°C. (Pass = <10% viscosity drop, no separation).

e pH Drift: Monitor pH weekly. A drop in pH < 5.5 may cause the emulsifier to revert to its
insoluble acid form, leading to crystallization (grainy texture).

Troubleshooting & Optimization
Issue: "Grainy" Texture after 24 hours.

o Cause: Incomplete neutralization or pH drift. If pH drops below ~5.5, the free acid
precipitates.

o Solution: Buffer the system with a Citrate/Citric Acid buffer or ensure excess neutralizer
(Arginine/NaOH) is present to maintain pH > 6.0.
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Issue: Low Viscosity.
» Cause: Insufficient fatty alcohol (co-emulsifier) to support the lamellar network.

o Solution: Increase Cetearyl Alcohol or Stearyl Alcohol. The ratio of [Surfactant : Fatty Alcohol]
should be optimized between 1:3 and 1:5.

Issue: Incompatibility with Cationics.
o Cause: Anionic-Cationic complexation.

» Solution: Avoid cationic conditioning agents (e.g., Behentrimonium Chloride) in the same
phase. If conditioning is needed, use non-ionic polymers or cationic guar added after the
emulsion structure is set.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Note: N-Stearoyl Aspartic Acid in Advanced
Cosmetic Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
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acid-in-advanced-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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